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Introduction

Nonyltrimethylammonium bromide (NTAB), a quaternary ammonium salt, belongs to the
class of cationic surfactants. Its amphiphilic nature, characterized by a hydrophilic quaternary
ammonium head group and a hydrophobic nonyl tail, drives its self-assembly in aqueous
solutions to form micelles. This behavior underlies its utility in various applications, including as
a detergent, emulsifier, and component in drug delivery systems. This technical guide provides
a comprehensive overview of the core physical properties of NTAB, detailing experimental
methodologies for their determination and presenting available quantitative data.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of Nonyltrimethylammonium
bromide is provided below.
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Property Value Source
Chemical Formula C12H28BrN [1]
Molecular Weight 266.26 g/mol [1]
Appearance White to off-white powder or

crystals
Melting Point 223-226 °C
Solubility Soluble in water
CAS Number 1943-11-9

Micellization and Aggregation Behavior

The self-assembly of NTAB monomers into micelles in aqueous solution is a key characteristic.
This process is governed by the hydrophobic effect and is quantified by several important
parameters.[2]

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of surfactant above which
micelles spontaneously form.[2] For alkyltrimethylammonium bromides (C-TAB), the CMC can
be estimated using the following empirical equation at 25 °C[3]:

IN(CMC / mM) = 11.13 - 0.698 * n

Where 'n' is the number of carbon atoms in the alkyl chain. For Nonyltrimethylammonium
bromide (n=9), the estimated CMC is:

In(CMC / mM) =11.13 - 0.698 * 9 In(CMC / mM) = 11.13 - 6.282 In(CMC / mM) = 4.848 CMC =
e4848 = 127.5 mM

It is important to note that this is an estimated value, and the experimental value can be
influenced by factors such as temperature, pressure, and the presence of electrolytes.[4]

Surface Tension at CMC
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The surface tension of a surfactant solution decreases with increasing concentration until the
CMC is reached, after which it remains relatively constant. While specific experimental data for
the surface tension of NTAB at its CMC is not readily available in the reviewed literature, for the
homologous decyltrimethylammonium bromide (C10TAB), the surface tension at the CMC is in
the range of 35-40 mN/m.[5] It is expected that NTAB would exhibit a similar value.

Aggregation Number

The aggregation number is the average number of surfactant monomers that constitute a
single micelle. This parameter is influenced by factors such as the surfactant's chemical
structure, concentration, temperature, and ionic strength of the solution.[6][7] For
alkyltrimethylammonium bromides, aggregation numbers typically range from 30 to 100.[6][7]
Specific experimental data for the aggregation number of NTAB is not prevalent in the
literature, but it is expected to be within this range.

Krafft Point

The Krafft point is the temperature at which the solubility of a surfactant equals its critical
micelle concentration.[2][8] Below the Krafft point, the surfactant exists as hydrated crystals
and its solubility is low. Above the Krafft point, the solubility increases sharply, and micelles can
form.[9] The Krafft temperature for alkyltrimethylammonium bromides generally increases with
the length of the alkyl chain.[8] While a specific value for NTAB is not available, it is expected to
be below room temperature, as is the case for other short-chain alkyltrimethylammonium
bromides.

Experimental Protocols

The determination of the key physical properties of NTAB involves several established
experimental techniques.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that
exhibits a sharp change in its concentration dependence at the point of micelle formation.

1. Conductometry:
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 Principle: The equivalent conductivity of an ionic surfactant solution decreases after the CMC
due to the lower mobility of the larger micelles compared to the free monomers.

o Methodology:

o Prepare a series of aqueous solutions of NTAB with varying concentrations, spanning a
range below and above the expected CMC.

o Measure the specific conductivity of each solution using a calibrated conductivity meter at
a constant temperature.

o Plot the specific conductivity versus the NTAB concentration.

o The plot will show two linear regions with different slopes. The intersection of these two
lines corresponds to the CMC.[4][10]

2. Tensiometry (Du Noly Ring or Wilhelmy Plate Method):

e Principle: The surface tension of a liquid decreases as the concentration of a surfactant
increases. Once micelles form, the concentration of free monomers in the bulk solution
remains relatively constant, leading to a plateau in the surface tension.

o Methodology:
o Prepare a series of NTAB solutions of different concentrations.

o Measure the surface tension of each solution using a tensiometer at a constant
temperature.

o Plot the surface tension as a function of the logarithm of the NTAB concentration.

o The point at which the slope of the curve changes sharply indicates the CMC.[11][12]

Determination of Micelle Aggregation Number

Fluorescence Quenching Method:
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e Principle: This technique utilizes a fluorescent probe (e.g., pyrene) that is solubilized within
the hydrophobic core of the micelles and a quencher molecule that resides in the micelles
and reduces the fluorescence intensity of the probe. The extent of quenching is related to the
number of quencher molecules per micelle, which in turn allows for the calculation of the

aggregation number.[6][7][13]
e Methodology:
o Prepare a series of NTAB solutions at a concentration significantly above the CMC.
o Add a constant, low concentration of a fluorescent probe (e.g., pyrene) to each solution.
o Add varying concentrations of a quencher (e.g., cetylpyridinium chloride) to the solutions.

o Measure the fluorescence intensity of the probe in each sample using a
spectrofluorometer.

o The data is analyzed using the Turro-Yekta equation, which relates the change in
fluorescence intensity to the quencher concentration and the micelle concentration,
allowing for the determination of the aggregation number.[6][7]

Determination of the Krafft Point

Conductivity Method:

e Principle: The solubility of an ionic surfactant increases significantly at the Krafft temperature,
leading to a sharp increase in the conductivity of the solution.[9][14]

e Methodology:

o Prepare a surfactant solution at a concentration above its expected CMC. The solution will
initially be turbid if below the Krafft point.

o Slowly heat the solution while continuously stirring and monitoring its conductivity.

o Plot the conductivity as a function of temperature.
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o The temperature at which a sharp increase in conductivity is observed corresponds to the
Krafft point.[9][14]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the physical
properties of a surfactant like Nonyltrimethylammonium bromide.

Experimental Workflow for Surfactant Characterization

Sample Preparation

Prepare aqueous solutions
of NTAB at various

concentrations
CMC Determination Aggregation Number Determination Krafft Point Determination
Conductometry: Tensiometry: Fluorescence Quenching: Conductivity Measurement:
Measure specific conductivity Measure surface tension Measure fluorescence intensity Measure conductivity
vs. concentration vs. log(concentration) with varying quencher concentration vs. temperature

Data Analysis

Plot data and
determine CMC from
the inflection point

Analyze fluorescence data
using Turro-Yekta equation
to calculate Aggregation Number
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Caption: General experimental workflow for determining the key physical properties of
Nonyltrimethylammonium bromide.

Conclusion

This technical guide has summarized the core physical properties of
Nonyltrimethylammonium bromide and outlined the standard experimental procedures for
their determination. While specific experimental data for NTAB, particularly for surface tension
at CMC, aggregation number, and Krafft point, are not extensively reported, the provided
information based on its homologous series and established surfactant science offers a robust
framework for researchers and professionals in drug development. The detailed experimental
protocols and the illustrative workflow diagram serve as a practical resource for the
physicochemical characterization of this and other cationic surfactants. Further experimental
investigation is warranted to establish precise quantitative values for the key micellization
parameters of NTAB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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